4-Fluorobenzo[d][1,3]dioxole-2-thione

• Molecular Formula: C7H3FO2S
• Molecular Weight: 170.16 g/mol
• IUPAC Name: 4-fluoro-1,3-benzodioxole-2-thione
• InChI: InChI=1S/C7H3FO2S/c8-4-2-1-3-5-6(4)10-7(11)9-5/h1-3H
• InChI Key: BNGSQDWQIBQYMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)F)OC(=S)O2

Description

4-Fluorobenzo[d][1,3]dioxole-2-thione is a useful research compound. Its molecular formula is C7H3FO2S and its molecular weight is 170.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Fluorobenzene-1,2-diol (5.0 g, 39 mmol) and thiophosgene (3.3 mL, 5.0 g, 42 mmol) were combined in chloroform (50 mL), cooled to 10° C. and treated dropwise over 30 min with sodium hydroxide (10% solution; 36 g, 90 mmol) with vigorous stirring. After stirring for 2 h at ambient temperature, the chloroform was removed under vacuum, and the solid formed was collected by filtration and washed with water. The solid was dissolved in ethyl acetate (100 mL), the solution was washed with water (30 mL) and saturated NaCl (30 mL), dried (Na2SO4) and evaporated. The crude solid was purified by chromatography on silica with 0-30% ethyl acetate-hexane to give the title compound (1.5 g, 77%): mp 58-59° C.; 1H NMR (400 MHz, CDCl3) δ 7.28 (m, 1H), 7.12 (m, 2H); 19F NMR (376 MHz, CDCl3) δ −131.32; EIMS m/z 170.